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Compound of Interest

Compound Name: 11-Ketodihydrotestosterone

Cat. No.: B1662675

For researchers, scientists, and drug development professionals, understanding the nuanced
interactions between novel androgens and the androgen receptor (AR) is critical for advancing
therapeutic strategies, particularly in the context of castration-resistant prostate cancer
(CRPC). This guide provides a detailed comparison of 11-Ketodihydrotestosterone (11-
KDHT) with other endogenous androgens, focusing on its specificity for the androgen receptor,
supported by experimental data.

Recent studies have highlighted 11-KDHT, a metabolite of the adrenal steroid 113-
hydroxyandrostenedione (110HA4), as a potent androgen with significant implications for AR
signaling.[1][2] Research demonstrates that 11-KDHT binds to the human androgen receptor
with an affinity comparable to that of Dihydrotestosterone (DHT), the most potent natural
androgen.[1][2] Furthermore, its efficacy in activating the receptor and inducing the expression
of androgen-dependent genes is similar to that of DHT.[1][2]

Comparative Androgenic Activity

The following table summarizes the binding affinities and functional potencies of 11-KDHT in
comparison to other key androgens.
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Binding Affinity (Ki,

Agonist Potency Relative Efficacy

Androgen
nM) (EC50, nM) (%)
11-
Ketodihydrotestostero  20.4[1][2][3] 1.3[1][2] 113.84[1][2]

ne (11-KDHT)

Dihydrotestosterone

(DHT) 22.7[1][2] 3.0[1][2] 99.14[1][2]
11-Ketotestosterone
80.8[1][2] ~1.0[4]
(11-KT)
Testosterone (T) 34.3[1][2]

Mibolerone (Synthetic
Androgen)

0.38 (Kd)[1][2]

100

Androgen Receptor Signaling Pathway

Androgens, including 11-KDHT, exert their effects by binding to the androgen receptor, a

ligand-activated transcription factor.[4][5] Upon ligand binding in the cytoplasm, the receptor

undergoes a conformational change, dissociates from heat shock proteins (HSPs), and

translocates to the nucleus.[4] In the nucleus, the AR dimerizes and binds to androgen

response elements (ARES) on the DNA, leading to the transcription of target genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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